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Compound of Interest

Compound Name: 3-Aminobiphenyl-d9

Cat. No.: B561750

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for 3-Aminobiphenyl-d9, including operational and disposal plans.

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-Aminobiphenyl-d9 and its non-
deuterated analogue. This information is critical for risk assessment and planning.
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Property

Value

Source

3-Aminobiphenyl-d9

CAS Number 1020718-93-7 [1]
Molecular Formula C12H2D9oN [2]
Molecular Weight 178.28 g/mol [1][2]
Purity >99%; 99% atom D [2]
Appearance Light Beige Low-melting Solid
Storage Temperature -20°C

3-Aminobiphenyl (Non-

deuterated)

CAS Number 2243-47-2

Melting Point 52 - 54 °C (126 - 129 °F)

Boiling Point 302 °C (576 °F)

Flash Point >110°C

Solubility Slightly soluble in Chloroform,

Methanol. Soluble in water.

Hazard Identification and Immediate Precautions

While a specific Safety Data Sheet (SDS) for 3-Aminobiphenyl-d9 is not always readily

available, the SDS for the non-deuterated 3-Aminobiphenyl provides critical hazard information.

The deuterated form should be handled with the same precautions.

Potential Hazards:

o Acute Toxicity: Harmful if swallowed.

e Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.
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o Respiratory Irritation: May cause respiratory irritation.

» Carcinogenicity: The non-deuterated form, 4-Aminobiphenyl, is classified as a carcinogen,
and it is prudent to handle related compounds with caution.

Immediate First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Rinse mouth

with water.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to minimize exposure. The following table outlines the
required PPE for handling 3-Aminobiphenyl-d9.
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Standard/Specificat
Body Part PPE Type . Purpose
ion
) ) To prevent skin
Chemical-resistant
o contact. Double
gloves (Nitrile or _
Hands EN 374 gloving may be
neoprene .
appropriate for some
recommended)
procedures.
Safety glasses with
side-shields or
) To protect eyes and
chemical goggles. A NIOSH (US) or EN
Eyes/Face ) face from splashes
face shield may be 166 (EU)
) ) and dust.
necessary if there is a
splash hazard.
] To protect skin and
Flame-resistant lab ] )
Body . Nomex or equivalent clothing from
coat.
contamination.
Use a NIOSH-
approved respirator or
equivalent if
ventilation is

Respiratory

inadequate or if dusts
are generated. A full-
face respirator with
appropriate cartridges
is recommended
where risk
assessment shows it

is necessary.

NIOSH (US) or EN
14387 (EV)

To prevent inhalation

of dust and aerosols.

Closed-toe shoes.

Chemical-resistant

To protect feet from

Feet _ _
boots for handling spills.
large quantities.
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Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is crucial for laboratory safety.
Handling and Storage:
e Preparation and Engineering Controls:

o Conduct all work in a designated area, preferably within a certified chemical fume hood to
minimize inhalation exposure.

o Ensure adequate ventilation.
o Inspect all PPE for integrity before use.

e Handling Procedure:

[e]

Avoid contact with skin and eyes.

o

Avoid the formation of dust and aerosols.

o

When weighing and transferring the solid, use a spatula. A ventilated balance enclosure or
glove box is recommended.

o

If dissolving, add the solid to the solvent slowly to prevent splashing.

[¢]

Do not eat, drink, or smoke in the handling area.

» Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Long-term storage is recommended at -20°C.
o Store locked up.

Disposal Plan:

» Waste Segregation:
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o Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, disposable labware)
in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing 3-Aminobiphenyl-d9 in a separate,
labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

e Disposal:

o Dispose of contents and container in accordance with all local, regional, national, and
international regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow Diagram

The following diagram illustrates the safe handling workflow for 3-Aminobiphenyl-d9.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b561750?utm_src=pdf-body
https://www.benchchem.com/product/b561750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 3-Aminobiphenyl-d9

Preparation

1. Don PPE

;

2. Inspect Equipment

Handling (irv Fume Hood)

3. Weigh Compound

;

4. Transfer to Reaction

;

5. Perform Experiment

Cleanup & Disposal

6. Decontaminate Surfaces

7. Segregate Waste

;

8. Dispose of Waste

l

9. Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Aminobiphenyl-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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